Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)-

• CAS RN: 108659-81-0
• Molecular Formula: C22H13Br2ClN2O5S
• Molecular Weight: 612.7 g/mol
• IUPAC Name: 2-[[6,8-dibromo-3-(2-chlorophenyl)-4-oxoquinazolin-2-yl]methylsulfonyl]benzoic acid
• InChI: InChI=1S/C22H13Br2ClN2O5S/c23-12-9-14-20(15(24)10-12)26-19(27(21(14)28)17-7-3-2-6-16(17)25)11-33(31,32)18-8-4-1-5-13(18)22(29)30/h1-10H,11H2,(H,29,30)
• InChI Key: DMXSOERDTXQOMZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)CC2=NC3=C(C=C(C=C3Br)Br)C(=O)N2C4=CC=CC=C4Cl
• synonyms: 2-[[6,8-dibromo-3-(2-chlorophenyl)-4-oxo-quinazolin-2-yl]methylsulfony l]benzoic acid

Description

Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)-, also known as BDBOS, is a chemical compound that has been widely studied for its potential applications in various scientific fields. This compound has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects.

Scientific Research Applications

Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has also shown promising anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.

Mechanism Of Action

The mechanism of action of Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- is not fully understood, but it is believed to inhibit the activity of various enzymes by binding to their active sites. Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antidiabetic activities. It has also been found to improve cognitive function and memory in animal models.

Advantages And Limitations For Lab Experiments

Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has several advantages for lab experiments, including its high purity and potency. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)-, including the development of more efficient synthesis methods, the investigation of its potential applications in other scientific fields, and the evaluation of its safety and toxicity in vivo. Additionally, further studies are needed to fully understand the mechanism of action of Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- and its potential therapeutic applications.

Synthesis Methods

Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- can be synthesized using various methods, including the reaction of 2-((methylsulfonyl)oxy)benzoic acid with 6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinecarbaldehyde in the presence of a base. The resulting product is then purified using column chromatography to obtain Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- in high purity.